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Compound of Interest

Compound Name: Giparmen

Cat. No.: B1617339

Despite being a recognized chemical entity, publicly available information on the biological
function, mechanism of action, and therapeutic applications of Giparmen is exceptionally
limited. This in-depth guide synthesizes the available chemical data for Giparmen and explores
the broader biological activities of its parent chemical class, the coumarins, to provide a
contextual understanding in the absence of specific research on the compound itself.

Chemical Identity of Giparmen

Giparmen is the International Nonproprietary Name (INN) for the small molecule scientifically
identified as 4-methyl-7-(prop-2-yn-1-yloxy)-2H-chromen-2-one.[1] It is registered under the
CAS number 67268-43-3.[2] The compound belongs to the coumarin family, a class of
benzopyrone compounds known for their wide range of pharmacological activities.[3][4][5][6]

Table 1: Chemical and Structural Information for Giparmen
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Identifier Value

International Nonproprietary Name (INN) Giparmen

) 4-methyl-7-(prop-2-yn-1-yloxy)-2H-chromen-2-
Chemical Name

one
CAS Number 67268-43-3
Molecular Formula C13H1003
Molecular Weight 214.22 g/mol

A coumarin core with a methyl group at the 4th
Chemical Structure position and a propargyloxy group at the 7th

position.

Biological Context: The Coumarin Class

Given the absence of specific studies on Giparmen's biological activity, an examination of its
chemical class, the coumarins, can offer potential, though not definitive, insights into its
possible functions. Coumarin and its derivatives are a significant class of natural and synthetic
compounds with a broad spectrum of biological activities.[3][4][5][6]

Historically, the most well-known therapeutic application of a coumarin derivative is the
anticoagulant activity of warfarin. However, the biological effects of this class of compounds are
diverse and include:

» Anticoagulant Activity: Many 4-hydroxycoumarin derivatives are known to be vitamin K
antagonists, thereby inhibiting the synthesis of clotting factors.[5]

» Anti-inflammatory Effects: Certain coumarins have demonstrated anti-inflammatory
properties.[5]

» Antimicrobial and Antifungal Activity: Various coumarin derivatives have been investigated for
their efficacy against a range of bacterial and fungal pathogens.[6]

e Anticancer Properties: Some coumarins have shown potential as anticancer agents.[5]
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e Enzyme Inhibition: Coumarin derivatives have been studied as inhibitors of various enzymes,
such as monoamine oxidase B (MAO-B).[3]

It is crucial to emphasize that these are general activities of the coumarin class, and the
specific biological function of Giparmen can only be determined through dedicated
experimental investigation.

Giparmen in the Scientific Literature

A thorough review of scientific databases and patent literature reveals a significant lack of
research focused on Giparmen's biological function. One study synthesized 7-(2-Propyn-1-
yloxy)-4-methyl-2H-Chromen-2-one (Giparmen, referred to as compound E1 in the paper) as a
chemical intermediate in the creation of a hexacarbonyl-dicobalt complex intended as a carbon
monoxide-releasing molecule.[7] However, the study's focus was on the final cobalt-containing
compound, and no biological data for Giparmen itself was presented.[7]

Giparmen is also listed in various chemical and drug databases and appears in some patents,
but these sources do not provide details on its mechanism of action or therapeutic targets.

Experimental Protocols and Data

Due to the lack of published research on the biological activity of Giparmen, no established
experimental protocols or quantitative data (e.g., IC50, Ki, LD50) are available.

Signaling Pathways and Logical Relationships

The absence of data on Giparmen's molecular targets and mechanism of action makes it
impossible to construct any diagrams of signaling pathways or experimental workflows.

To illustrate a generalized experimental workflow for screening a novel coumarin derivative, the
following conceptual diagram is provided.

Caption: Conceptual workflow for the biological screening of a novel coumarin derivative.

Conclusion

In conclusion, while Giparmen is a chemically defined entity, there is a profound lack of
publicly available data regarding its biological function, mechanism of action, and potential
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therapeutic applications. The information available on its chemical class, the coumarins,
suggests a wide range of possible biological activities, but specific details for Giparmen remain
uninvestigated in the public domain. For researchers, scientists, and drug development
professionals, Giparmen represents an unexplored chemical space within a pharmacologically
significant class of compounds. Any investigation into its biological function would require
foundational in vitro and in vivo studies to elucidate its molecular targets and pharmacological
effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1617339?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

